Cas no 2228407-31-4 (1-(4-methylpyrimidin-5-yl)cyclobutylmethanol)

• Product Name: 1-(4-methylpyrimidin-5-yl)cyclobutylmethanol
• CAS No: 2228407-31-4
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6149982
• PubChem ID: 165613603
• Update Time: 2025-10-28

1-(4-methylpyrimidin-5-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpyrimidin-5-yl)cyclobutylmethanol
• [1-(4-methylpyrimidin-5-yl)cyclobutyl]methanol
• 2228407-31-4
• EN300-1751741

• Inchi： 1S/C10H14N2O/c1-8-9(5-11-7-12-8)10(6-13)3-2-4-10/h5,7,13H,2-4,6H2,1H3
• InChI Key： VNWBCFUTMIXDPU-UHFFFAOYSA-N
• SMILES： CC1=NC=NC=C1C2(CCC2)CO

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46Ų

Additional information on 1-(4-methylpyrimidin-5-yl)cyclobutylmethanol

Introduction to 1-(4-methylpyrimidin-5-yl)cyclobutylmethanol (CAS No: 2228407-31-4)

1-(4-methylpyrimidin-5-yl)cyclobutylmethanol, identified by the Chemical Abstracts Service Number (CAS No) 2228407-31-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclobutylmethanol moiety linked to a 4-methylpyrimidine ring, has garnered attention due to its structural uniqueness and potential biological activities. The combination of these structural elements suggests a promising scaffold for further chemical modifications and biological evaluations, making it a valuable candidate for drug discovery initiatives.

The cyclobutylmethanol moiety in this compound contributes to its steric properties, which can influence both its solubility and interactions with biological targets. The cycloalkyl group is known to enhance metabolic stability and binding affinity in many drug candidates. Meanwhile, the 4-methylpyrimidine component is a common pharmacophore found in numerous bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. Its presence in 1-(4-methylpyrimidin-5-yl)cyclobutylmethanol hints at potential therapeutic applications, particularly in modulating pathways involving pyrimidine-based enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the 1-(4-methylpyrimidin-5-yl)cyclobutylmethanol scaffold could interact with various biological targets, including kinases, proteases, and transcription factors. For instance, computational docking studies have suggested that this compound might bind to the active sites of Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune diseases. Such interactions could make it a viable lead for developing novel immunomodulatory therapies.

In addition to its potential as a standalone therapeutic agent, 1-(4-methylpyrimidin-5-yl)cyclobutylmethanol may serve as a key intermediate in the synthesis of more complex molecules. Its structural features allow for diverse chemical modifications, enabling the exploration of multiple pharmacological profiles. For example, functionalization of the hydroxymethyl group or the pyrimidine ring could yield derivatives with enhanced potency or selectivity against specific disease targets. This flexibility underscores its importance in medicinal chemistry research.

The synthesis of 1-(4-methylpyrimidin-5-yl)cyclobutylmethanol presents an intriguing challenge due to the complexity of its fused ring system. Traditional synthetic routes often involve multi-step sequences, including cyclization reactions and nucleophilic substitutions. However, recent methodologies have focused on streamlined approaches to improve yield and reduce environmental impact. Transition metal-catalyzed reactions, such as palladium-mediated cross-coupling, have been explored as efficient tools for constructing the cycloalkyl and pyrimidine moieties simultaneously. These innovations not only enhance synthetic efficiency but also align with green chemistry principles.

From a biological perspective, the 1-(4-methylpyrimidin-5-yl)cyclobutylmethanol scaffold offers a unique opportunity to investigate structure-activity relationships (SARs) within the pyrimidine class of compounds. By systematically varying substituents on the cyclobutylmethanol part while keeping the pyrimidine core intact, researchers can dissect how different functional groups influence biological activity. Such SAR studies are crucial for optimizing lead compounds into viable drug candidates. Preliminary experimental data suggest that certain derivatives exhibit promising antiproliferative effects against cancer cell lines, warranting further investigation.

The role of 1-(4-methylpyrimidin-5-yl)cyclobutylmethanol in drug discovery is further highlighted by its compatibility with modern biotechnological approaches. High-throughput screening (HTS) techniques have been employed to rapidly assess large libraries of compounds for biological activity. By integrating HTS with advanced analytical methods like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, researchers can efficiently identify promising hits from which optimized analogs can be developed. This integrated approach accelerates the drug development pipeline significantly.

Future directions in the study of 1-(4-methylpyrimidin-5-yl)cyclobutylmethanol may include exploring its potential in preclinical models to validate its therapeutic efficacy. Animal studies could provide insights into its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). Additionally, investigating its mechanism of action at a molecular level will be essential for understanding how it interacts with biological targets and elicits its effects. Collaborative efforts between synthetic chemists and biologists will be instrumental in unraveling these complexities.

The versatility of 1-(4-methylpyrimidin-5-yl)cyclobutylmethanol as a chemical scaffold also opens doors for applications beyond traditional pharmaceuticals. For instance, its structural motifs could inspire novel agrochemicals or materials with specific functionalities. The cycloalkyl group's stability under various conditions makes it suitable for formulations requiring prolonged shelf life or resistance to environmental degradation. Such applications would further expand the utility of this compound and contribute to interdisciplinary research efforts.

In conclusion,1-(4-methylpyrimidin-5-yl)cyclobutylmethanol (CAS No: 2228407-31-4) represents a fascinating molecule with significant potential in pharmaceutical research and development. Its unique structural features combined with promising preliminary biological data position it as an attractive candidate for further exploration. As synthetic methodologies continue to evolve and computational tools become more sophisticated,1-(4-methylpyrimidin-5-yl)cyclobutylmethanol is poised to play an important role in discovering next-generation therapeutics that address unmet medical needs.